Cas no 1596820-56-2 (2-(3-chloro-5-fluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(3-chloro-5-fluorophenyl)cyclopropan-1-amine
• CAS No: 1596820-56-2
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 6424416
• PubChem ID: 114454298
• Update Time: 2024-01-12

2-(3-chloro-5-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-fluorophenyl)cyclopropan-1-amine
• EN300-1983528
• 1596820-56-2

• Inchi： 1S/C9H9ClFN/c10-6-1-5(2-7(11)3-6)8-4-9(8)12/h1-3,8-9H,4,12H2
• InChI Key： VKPWOCLPLDKYLT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1CC1N)F

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes